3-Methyl-3-sulfanylhexan-1-ol
3-Methyl-3-sulfanylhexan-1-ol
3-methyl-3-sulfanylhexan-1-ol is a primary alcohol that is hexan-1-ol which is substituted by a methyl group and a thiol group at position 3. It is the odor component of human axilla sweat and the major species at pH 7.3. It has a role as a human metabolite. It is a thiol, a primary alcohol and a volatile organic compound. It derives from a hexan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
307964-23-4
VCID:
VC0149205
InChI:
InChI=1S/C7H16OS/c1-3-4-7(2,9)5-6-8/h8-9H,3-6H2,1-2H3
SMILES:
CCCC(C)(CCO)S
Molecular Formula:
C7H16OS
Molecular Weight:
148.27 g/mol
3-Methyl-3-sulfanylhexan-1-ol
CAS No.: 307964-23-4
Reference Standards
VCID: VC0149205
Molecular Formula: C7H16OS
Molecular Weight: 148.27 g/mol
Purity: 95% min.
| CAS No. | 307964-23-4 |
|---|---|
| Product Name | 3-Methyl-3-sulfanylhexan-1-ol |
| Molecular Formula | C7H16OS |
| Molecular Weight | 148.27 g/mol |
| IUPAC Name | 3-methyl-3-sulfanylhexan-1-ol |
| Standard InChI | InChI=1S/C7H16OS/c1-3-4-7(2,9)5-6-8/h8-9H,3-6H2,1-2H3 |
| Standard InChIKey | PSALIMFZUGITJC-UHFFFAOYSA-N |
| SMILES | CCCC(C)(CCO)S |
| Canonical SMILES | CCCC(C)(CCO)S |
| Description | 3-methyl-3-sulfanylhexan-1-ol is a primary alcohol that is hexan-1-ol which is substituted by a methyl group and a thiol group at position 3. It is the odor component of human axilla sweat and the major species at pH 7.3. It has a role as a human metabolite. It is a thiol, a primary alcohol and a volatile organic compound. It derives from a hexan-1-ol. |
| Purity | 95% min. |
| Synonyms | 3-methyl-3-sulfanylhexan-1-ol 3-methyl-3-sulfonylhexan-1-ol |
| PubChem Compound | 10130039 |
| Last Modified | Nov 11 2021 |
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